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Compound of Interest

Compound Name: 5,7-Dihydroxyisoflavone

Cat. No.: B191089

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,7-Dihydroxyisoflavone is a naturally occurring isoflavonoid, a class of compounds known
for a variety of biological activities.[1] Found in various plants, particularly legumes, this
compound is of significant interest in pharmacological research due to its potential antioxidant,
anti-inflammatory, and phytoestrogenic properties.[1] Its core structure, a 3-phenylchromen-4-
one skeleton with hydroxyl groups at positions 5 and 7, is believed to be crucial for its biological
effects. These application notes provide a comprehensive guide for utilizing 5,7-
dihydroxyisoflavone as a tool compound in pharmacological studies, offering detailed
protocols for in vitro assays and summarizing key signaling pathways it may modulate.

Physicochemical Properties
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Property Value Reference
Chemical Formula C15H1004 [2]
Molecular Weight 254.24 g/mol [2]
Appearance Solid [2]
Melting Point 205 °C [2]

Soluble in organic solvents like
Solubility DMSO and ethanol;

moderately soluble in water.

[1]

CAS Number 4044-00-2

[2]

Data Presentation

Quantitative data such as ICso and ECso values for 5,7-dihydroxyisoflavone are not

extensively reported in publicly available literature. Researchers are encouraged to determine

these values empirically for their specific experimental models. The following tables are

provided as templates for summarizing experimental findings.

Table 1: In Vitro Anti-Inflammatory Activity of 5,7-Dihydroxyisoflavone

] ] Measured
Assay Cell Line Stimulant ICs0 (M)
Parameter
Nitric Oxide (NO) o Data to be
] RAW 264.7 LPS (1 pg/mL) Nitrite
Production generated
TNF-a Data to be
] RAW 264.7 LPS (1 pg/mL) TNF-a
Production generated
] Data to be
IL-6 Production RAW 264.7 LPS (1 pg/mL) IL-6
generated

Table 2: Antioxidant Capacity of 5,7-Dihydroxyisoflavone
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Measured
Assay Method ECso (UM)
Parameter
ROS Scavenging DCFH-DA Intracellular ROS Data to be generated
Radical Scavenging DPPH DPPH radical Data to be generated

Table 3: Cytotoxicity of 5,7-Dihydroxyisoflavone

Cell Line Assay Incubation Time (h)  ICso (pM)

RAW 264.7 MTT 24 Data to be generated
HepG2 MTT 24 Data to be generated
SH-SY5Y MTT 24 Data to be generated

Key Signaling Pathways

Based on studies of structurally related flavonoids, 5,7-dihydroxyisoflavone is hypothesized
to exert its anti-inflammatory effects by modulating key signaling pathways such as the Nuclear
Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[1][3] These
pathways are central to the production of pro-inflammatory mediators.
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Caption: Proposed inhibition of the NF-kB signaling pathway by 5,7-dihydroxyisoflavone.
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Prepare 5,7-Dihydroxyisoflavone Culture Cells
Stock Solution (in DMSO) (e.g0., RAW 264.7, HepG2)

Determine Non-Toxic Concentration Range
(MTT Assay)

Perform Biological Assays
(Anti-inflammatory, Antioxidant)

Data Collection and Analysis

(Western Blot, ELISA)
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Investigate Mechanism of Actior)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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